Cas no 808769-11-1 (3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester)

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester structure
808769-11-1 structure
Product name:3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester
CAS No:808769-11-1
MF:C12H17NO2
MW:207.268883466721
CID:2147204
PubChem ID:57516949

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(2-Amino-2-methylpropyl)benzoate
    • AKOS027325151
    • SCHEMBL1310595
    • OXPMIJUPVHVHHE-UHFFFAOYSA-N
    • Benzoic acid, 3-(2-amino-2-methylpropyl)-, methyl ester
    • 808769-11-1
    • EN300-1858747
    • AB68855
    • DB-297885
    • 3-(2-Amino-2-methylpropyl)benzoic acid methyl ester
    • 3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester
    • Inchi： InChI=1S/C12H17NO2/c1-12(2,13)8-9-5-4-6-10(7-9)11(14)15-3/h4-7H,8,13H2,1-3H3
    • InChI Key： OXPMIJUPVHVHHE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 207.125928785Da
  • Monoisotopic Mass: 207.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A898910-50mg
3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester
 808769-11-1
50mg
 $ 250.00 2022-06-07
Enamine
EN300-1858747-0.5g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
0.5g
 $905.0 2023-09-18
Enamine
EN300-1858747-1g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
1g
 $943.0 2023-09-18
Enamine
EN300-1858747-0.25g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
0.25g
 $867.0 2023-09-18
Enamine
EN300-1858747-1.0g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
1g
 $1029.0 2023-06-03
Enamine
EN300-1858747-0.05g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
0.05g
 $792.0 2023-09-18
Enamine
EN300-1858747-10g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
10g
 $4052.0 2023-09-18
TRC
A898910-10mg
3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester
 808769-11-1
10mg
 $ 70.00 2022-06-07
Enamine
EN300-1858747-2.5g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
2.5g
 $1848.0 2023-09-18
Enamine
EN300-1858747-5.0g
methyl 3-(2-amino-2-methylpropyl)benzoate
 808769-11-1
5g
 $2981.0 2023-06-03

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